8-[(2,6-dimethylmorpholin-4-yl)methyl]-3-methyl-7-(2-morpholin-4-ylethyl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(2,6-dimethylmorpholin-4-yl)methyl]-3-methyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione
• InChI: InChI=1S/C19H30N6O4/c1-13-10-24(11-14(2)29-13)12-15-20-17-16(18(26)21-19(27)22(17)3)25(15)5-4-23-6-8-28-9-7-23/h13-14H,4-12H2,1-3H3,(H,21,26,27)
• InChI Key: FIUZAHKDVNBNIR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=NC3=C(N2CCN4CCOCC4)C(=O)NC(=O)N3C
• Molecular Formula: C19H30N6O4
• Molecular Weight: 406.5 g/mol
• CAS No.: 862980-00-5

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, contains a purine core, which is a two-ring structure composed of a pyrimidine ring fused to an imidazole ring. It also contains morpholine rings, which are six-membered rings containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be similar to other purine derivatives. The morpholine rings may also participate in reactions, particularly if they are substituted with functional groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present on the purine and morpholine rings. Factors such as polarity, solubility, melting point, and boiling point would all be influenced by these substituents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of purine derivatives is a rich field with many potential applications in medicinal chemistry and drug discovery. Future research could explore the biological activity of this compound and its potential uses.